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Compound of Interest

3-Aminophenylboronic acid
Compound Name:
monohydrate

Cat. No.: B139175

For researchers, scientists, and drug development professionals, understanding the solubility
of active pharmaceutical ingredients (APIs) and key reagents is fundamental to formulation
development, reaction optimization, and analytical method design. This technical guide
provides a comprehensive overview of the solubility of 3-aminophenylboronic acid
monohydrate in organic solvents, addressing the current landscape of available data and
experimental methodologies.

While specific quantitative solubility data for 3-aminophenylboronic acid monohydrate
remains limited in publicly accessible literature, this guide compiles available qualitative
information and presents quantitative data for structurally analogous phenylboronic acids.
Furthermore, it details a standard experimental protocol for determining the solubility of boronic
acids, providing a practical framework for researchers to generate their own data.

Qualitative Solubility Profile

3-Aminophenylboronic acid monohydrate is generally described as a white to beige
crystalline powder.[1] Qualitative assessments indicate its solubility in a range of polar organic
solvents. It is reported to be soluble in Dimethyl Sulfoxide (DMSO) and methanol.[1][2][3]
General statements also describe it as being soluble in alcohol solvents, such as ethanol and
propanol.[1] The anhydrous form, 3-aminobenzeneboronic acid, is described as partly miscible
in water.[4]
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Table 1: Summary of Qualitative Solubility of 3-Aminophenylboronic Acid Monohydrate

Solvent Solubility
Dimethyl Sulfoxide (DMSO) Soluble[1][2][3]
Methanol Soluble[1][2][3]
Ethanol Soluble[1]
Propanol Soluble[1]
Water Soluble

Quantitative Solubility of Anhalogous Phenylboronic
Acids

In the absence of specific quantitative data for 3-aminophenylboronic acid monohydrate,
examining the solubility of structurally related compounds can provide valuable insights into its
likely behavior. The solubility of phenylboronic acids is influenced by factors such as the nature
and position of substituents on the phenyl ring and the polarity of the solvent.[5]

The following tables summarize experimentally determined solubility data for the parent
phenylboronic acid and isomers of isobutoxyphenylboronic acid in several common organic
solvents. The data is presented as mole fraction solubility at different temperatures.[5] This
information can serve as a useful reference point for selecting potential solvent systems for 3-
aminophenylboronic acid monohydrate.

Table 2: Mole Fraction Solubility (x) of Phenylboronic Acid in Various Organic Solvents[5]
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Temperatur 3- Dipropyl Methylcyclo
Chloroform Acetone

e (K) Pentanone Ether hexane

293.15 0.025 0.110 0.125 0.150 0.001

303.15 0.040 0.160 0.180 0.210 0.002

313.15 0.065 0.225 0.250 0.285 0.003

323.15 0.100 0.310 0.340 0.380 0.005

Table 3: Mole Fraction Solubility (x) of Isobutoxyphenylboronic Acid Isomers in Various Organic
Solvents|[5]
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ortho- meta- para-

Solvent Temperature Isobutoxyphen Isobutoxyphen Isobutoxyphen
(K) ylboronic Acid  ylboronic Acid ylboronic Acid

Chloroform 293.15 0.045 0.008 0.006
303.15 0.075 0.014 0.011
313.15 0.120 0.024 0.019
323.15 0.185 0.041 0.032
3-Pentanone 293.15 0.135 0.028 0.022
303.15 0.190 0.045 0.036
313.15 0.260 0.070 0.057
323.15 0.350 0.105 0.088
Acetone 293.15 0.150 0.040 0.032
303.15 0.210 0.062 0.051
313.15 0.285 0.092 0.075
323.15 0.380 0.130 0.105
Dipropyl Ether 293.15 0.180 0.035 0.028
303.15 0.245 0.055 0.045
313.15 0.330 0.085 0.070
323.15 0.440 0.125 0.100
Methylcyclohexa 293.15 0.002 0.001 0.001
ne
303.15 0.003 0.002 0.001
313.15 0.005 0.003 0.002
323.15 0.008 0.005 0.003
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Experimental Protocol for Solubility Determination:
The Dynamic Method

A widely used and reliable method for determining the solubility of boronic acids in organic
solvents is the dynamic or synthetic method.[5] This method involves monitoring the
temperature at which a solid-liquid mixture of known composition becomes a single
homogeneous liquid phase upon controlled heating.

Materials and Equipment

e Boronic Acid: The compound of interest (e.g., 3-aminophenylboronic acid monohydrate).
» Organic Solvents: High-purity solvents of choice.

¢ Analytical Balance: For accurate weighing of the boronic acid and solvent.

» Jacketed Glass Vessel: To allow for precise temperature control via a circulating fluid bath.
e Magnetic Stirrer and Stir Bar: To ensure homogenous mixing.

» Calibrated Temperature Probe: To accurately measure the sample temperature.

o Turbidity Sensor or Light Source and Detector: For monitoring the turbidity of the sample.

» Heating/Cooling Circulator: To control the temperature of the jacketed vessel.

Experimental Procedure

o Sample Preparation: Accurately weigh the boronic acid and the selected organic solvent into
the jacketed glass vessel. The composition is known with a high degree of accuracy.[5]

e Heating and Stirring: The biphasic sample is heated at a slow, constant rate (e.g., 0.3 K/min)
while being vigorously stirred.[5]

o Turbidity Measurement: The intensity of a light beam passing through the sample is
continuously monitored. As the solid dissolves, the turbidity of the mixture decreases, and
the light transmission increases.[5]
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» Determination of Equilibrium Temperature: The temperature at which the last solid particles
disappear, resulting in a clear, single-phase solution, is recorded as the equilibrium solubility
temperature for that specific composition.[5]

o Data Collection: Repeat the procedure for different compositions of the boronic acid and
solvent to construct a solubility curve (mole fraction vs. temperature).

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the dynamic method for determining the
solubility of a boronic acid.
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Caption: Workflow for Dynamic Solubility Determination.
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Conclusion

While quantitative solubility data for 3-aminophenylboronic acid monohydrate in a wide
range of organic solvents is not readily available, this guide provides a foundational
understanding based on its qualitative properties and data from analogous compounds. The
provided experimental protocol for the dynamic method offers a robust approach for
researchers to determine precise solubility data tailored to their specific needs. Such
experimentally derived data is crucial for advancing research and development activities where
3-aminophenylboronic acid monohydrate is a key component.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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